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Introduction

((4-Ethynylphenyl)ethynyl)triisopropylsilane is a specialized organic silicon compound
utilized in various fields, including organic synthesis and materials science. A precise
understanding of its molecular properties, beginning with its molecular weight, is fundamental
for accurate experimental design, stoichiometric calculations, and analytical characterization.
This document provides a detailed breakdown of the compound's molecular formula and a
step-by-step calculation of its molecular weight based on IUPAC atomic mass values.

Chemical Identity and Formula

The structural components of the molecule dictate its overall chemical formula. The compound
consists of a triisopropylsilyl protecting group attached via an ethynyl linker to a 4-
ethynylphenyl core.

e IUPAC Name: 2-(4-ethynylphenyl)ethynyl-tri(propan-2-yl)silane
e CAS Number: 175345-90-1[1][2][31[4]

e Molecular Formula: C19H26Si[1][2][3][4]
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The formula C19H26Si indicates that each molecule is composed of 19 carbon atoms, 26
hydrogen atoms, and one silicon atom.

Experimental Protocol: Molecular Weight
Calculation

The molecular weight (MW) is a fundamental chemical property calculated by summing the
atomic weights of all constituent atoms in its molecular formula. The standard atomic weights,
as provided by the IUPAC Commission on Isotopic Abundances and Atomic Weights, are used
for this determination.

Methodology:

Identify the count of each element from the molecular formula (C19H26Si).

Obtain the standard atomic weight for each element (Carbon, Hydrogen, and Silicon).

Calculate the total mass for each element by multiplying the atom count by its atomic weight.

Sum the total masses of all elements to determine the molecular weight of the compound.

Data Presentation: Atomic and Molecular Weights

The following table summarizes the quantitative data used to calculate the molecular weight of
((4-Ethynylphenyl)ethynyl)triisopropylsilane.

Standard Total Mass
Element Symbol Atom Count Atomic Weight  Contribution (
(g/mol) g/mol )
Carbon C 19 12.011[5][6][7] 228.209
Hydrogen H 26 1.008[8][9][10] 26.208
Silicon Si 1 28.085[11][12] 28.085

Total 46 282.502
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Based on this calculation, the molecular weight of ((4-
Ethynylphenyl)ethynyl)triisopropylsilane is 282.50 g/mol .[1][2][3]

Visualization of Molecular Composition

The logical relationship between the compound's structural fragments and its final molecular
formula is illustrated in the diagram below. This workflow visualizes the decomposition of the
parent molecule into its primary components, the summation of their constituent atoms, and the

final calculation of its molecular weight.
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Caption: Logical workflow for molecular weight determination.
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Conclusion

The molecular weight of ((4-Ethynylphenyl)ethynyl)triisopropylsilane has been rigorously
determined to be 282.50 g/mol . This value is critical for laboratory applications, including
reagent measurement, solution preparation, and the interpretation of analytical data from
techniques such as mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b170610?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b170610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

